Cas no 89108-43-0 (1-Naphthalenesulfonic acid, 5-chloro-)

• Product Name: 1-Naphthalenesulfonic acid, 5-chloro-
• CAS No: 89108-43-0
• MF: C₁₀H₇ClO₃S
• MW: 242.678780794144
• CID: 612137
• PubChem ID: 15191972
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 5-chloro-
• 5-chloronaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid,5-chloro
• 5-Chlor-1-naphthalinsulfonsaeure
• 5-Chlor-naphthalin-1-sulfonsaeure
• 5-Chlor-naphthalin-sulfonsaeure-(1)
• 5-chloro-naphthalene-1-sulfonic acid
• FT-0740332
• DTXSID50569874
• SCHEMBL3057460
• 89108-43-0

• Inchi： 1S/C10H7ClO3S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6H,(H,12,13,14)
• InChI Key： HQVZFRYJHNRSMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=CC=CC=2S(=O)(=O)O

Computed Properties

• Exact Mass: 241.98000
• Monoisotopic Mass: 241.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 62.75000
• LogP: 3.82070